5-Chloro-2-((1-((2,4-dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
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Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and pyrrolidine rings would give the molecule a certain degree of rigidity. The electronegative chlorine atoms and the polar sulfonyl group would likely have a significant effect on the molecule’s physical and chemical properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. The chlorine atoms might be susceptible to nucleophilic substitution reactions, while the sulfonyl group could potentially undergo a variety of reactions. The pyrimidine and pyrrolidine rings might also participate in reactions, depending on the conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the chlorine atoms and the sulfonyl group would likely make the compound relatively polar, which could affect its solubility in different solvents. The size and shape of the molecule could also influence its physical properties .Scientific Research Applications
Synthesis and Antifolate Inhibitors
- A study by Gangjee et al. (1996) reported the synthesis of novel 2-amino-4-oxo-5-substituted pyrrolo[2,3-d]pyrimidines, demonstrating their potential as inhibitors of thymidylate synthase (TS) and their application as antitumor and antibacterial agents. The compounds exhibited significant potency against human TS, suggesting their utility in developing new anticancer therapies (Gangjee et al., 1996).
Antibacterial Activity
- Azab et al. (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, aiming to develop compounds suitable as antibacterial agents. The study emphasized the potential applications of such compounds in addressing bacterial infections, with several compounds showing high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).
Antitumor and Radioprotective Activities
- Research by Ghorab et al. (2006) on sulfonamides containing pyrrolo[2,3-d]pyrimidines highlighted their novel antitumor and radioprotective activities. The study identified compounds with potent antitumor activities surpassing that of doxorubicin, a reference drug, and also discovered compounds with radioprotective activities, showcasing the diverse therapeutic potential of such chemical frameworks (Ghorab et al., 2006).
Properties
IUPAC Name |
5-chloro-2-[1-(2,4-dichloro-5-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl3N3O3S/c1-9-4-14(13(18)5-12(9)17)25(22,23)21-3-2-11(8-21)24-15-19-6-10(16)7-20-15/h4-7,11H,2-3,8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSQJVHFWMOAKEL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCC(C2)OC3=NC=C(C=N3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl3N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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